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A comprehensive guide for researchers, scientists, and gemology professionals detailing the

distinct characteristics of prominent beryl varieties. This guide provides a comparative analysis

of their physical and optical properties, supported by standardized experimental protocols.

The mineral beryl, a beryllium aluminum cyclosilicate (Be₃Al₂Si₆O₁₈), manifests in a

remarkable spectrum of colored gemstone varieties.[1][2] These varieties, born from the same

hexagonal crystal structure, owe their distinct appearances to trace elemental impurities

incorporated during their formation.[3] This guide presents a comparative study of the

gemological properties of five notable beryl varieties: Emerald, Aquamarine, Morganite,

Heliodor, and Goshenite. All quantitative data is summarized for direct comparison, and

detailed methodologies for key gemological experiments are provided.

Comparative Gemological Properties
The following table summarizes the key quantitative properties of the five beryl varieties.

These values represent typical findings in gemological analysis and can be used as a baseline

for identification and comparison.
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Property Emerald Aquamarine Morganite Heliodor Goshenite

Color
Green to

Bluish-Green

Blue to

Greenish-

Blue

Pink to

Orange-Pink

Yellow to

Greenish-

Yellow

Colorless

Coloring

Element(s)

Chromium

(Cr³⁺),

Vanadium

(V³⁺)

Iron (Fe²⁺)
Manganese

(Mn²⁺)
Iron (Fe³⁺) None

Refractive

Index
1.577 - 1.583 1.577 - 1.583

1.583 -

1.590[4]

1.567 -

1.580[5]

1.562 -

1.602[6]

Birefringence 0.005 - 0.009 0.005 - 0.009
0.007 -

0.008[4]

0.005 -

0.009[5]

0.004 -

0.008[7]

Specific

Gravity
2.72 - 2.78 2.72 2.80 - 2.91[4] 2.68 - 2.72 2.60 - 2.90[6]

Mohs

Hardness
7.5 - 8 7.5 - 8 7.5 - 8 7.5 - 8 7.5 - 8

Crystal

System
Hexagonal Hexagonal Hexagonal Hexagonal Hexagonal

Typical

Inclusions

"Jardin"

(three-phase

inclusions,

fissures,

calcite, pyrite)

[8][9][10]

Long parallel

growth tubes,

"rain"

inclusions,

biotite,

hematite[11]

[12][13]

Liquid and

two-phase

inclusions,

needle-like

rutile, healed

fractures[14]

Tubular

inclusions,

liquid

inclusions,

two-phase

inclusions

Tubular,

liquid, or two-

phase

inclusions[15]

Experimental Protocols
The following sections detail the standard methodologies for determining the key gemological

properties listed in the table above.

Determination of Mohs Hardness
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The Mohs scale of mineral hardness provides a relative measure of a gemstone's resistance to

scratching.

Procedure:

Select a set of hardness points (minerals of known Mohs hardness).

Choose an inconspicuous area on the girdle of the beryl specimen to be tested.

Attempt to scratch the surface of the beryl with a downward motion using a hardness point,

starting with a mineral lower on the Mohs scale (e.g., quartz, hardness 7).

Observe the tested area for a scratch. If no scratch is visible, select the next hardest mineral

in the scale and repeat the process.

If a scratch is produced, the hardness of the beryl is less than that of the testing mineral.

The hardness is recorded as the value of the hardest mineral that does not scratch the

beryl. For all beryl varieties, the expected hardness is between 7.5 and 8.

Determination of Specific Gravity (Hydrostatic Weighing)
Specific gravity is the ratio of the density of a substance to the density of a reference

substance, typically water. The hydrostatic weighing method is a standard gemological

technique for this measurement.

Procedure:

Calibrate a gemological scale to zero.

Weigh the loose beryl specimen in the air and record this weight (W_air).

Submerge the beryl specimen in a beaker of distilled water, ensuring it is fully immersed and

not touching the sides or bottom of the beaker. This is typically done using a wire basket or

holder.

Record the weight of the submerged specimen (W_water).
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Calculate the specific gravity using the following formula: Specific Gravity = W_air / (W_air -

W_water)

Determination of Refractive Index and Birefringence
The refractive index (RI) is a measure of how much light is bent as it passes through the

gemstone. Birefringence is the difference between the highest and lowest RI of a doubly

refractive gemstone.

Procedure:

Ensure the surface of the refractometer's hemicylinder and the facet of the beryl specimen

are clean.

Place a small drop of refractive index (RI) liquid (typically with an RI around 1.81) on the

center of the hemicylinder.

Gently place a flat facet of the beryl specimen onto the RI liquid.

Position a monochromatic light source to illuminate the back of the refractometer.

Look through the eyepiece of the refractometer to observe the shadow edge on the scale.

The point where the light and dark areas meet indicates the refractive index.

For doubly refractive minerals like beryl, two shadow edges will be visible. Rotate the

gemstone 360 degrees and record the highest and lowest RI readings.

The range between the lowest and highest readings is the birefringence.

Observation of Inclusions
Inclusions are internal characteristics within a gemstone that can be diagnostic for identification

and origin.

Procedure:

Clean the beryl specimen to remove any surface debris.
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Place the gemstone on the stage of a gemological microscope.

Begin with a lower magnification (e.g., 10x) to get an overview of the internal features.

Systematically examine the entire gemstone, focusing at different depths.

Increase the magnification as needed to observe the details of any inclusions.

Utilize various lighting techniques, such as darkfield and brightfield illumination, to enhance

the visibility of different types of inclusions.

Identify the morphology and characteristics of the inclusions (e.g., crystals, needles, liquid-

filled feathers, three-phase inclusions) to aid in the identification of the beryl variety and to

distinguish natural from synthetic stones.

Beryl Varieties: A Visual Classification
The following diagram illustrates the relationship between the different beryl varieties based on

their primary coloring trace elements.

Trace Element Impurities Beryl Varieties

Beryl (Be₃Al₂Si₆O₁₈)

Cr³⁺ / V³⁺

Fe²⁺

Mn²⁺

Fe³⁺

None

Emerald

causes
green color

Aquamarine

causes
blue color

Morganite

causes
pink color

Heliodor

causes
yellow color

Goshenite

results in
colorless
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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